Cas no 877797-76-7 (4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one)
4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-[[4-(2-fluorophenyl)piperazin-1-yl]methyl]-6,7,8,9-tetrahydrobenzo[g]chromen-2-one
- 2H-Naphtho[2,3-b]pyran-2-one, 4-[[4-(2-fluorophenyl)-1-piperazinyl]methyl]-6,7,8,9-tetrahydro-
- 4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one
-
- Inchi: 1S/C24H25FN2O2/c25-21-7-3-4-8-22(21)27-11-9-26(10-12-27)16-19-15-24(28)29-23-14-18-6-2-1-5-17(18)13-20(19)23/h3-4,7-8,13-15H,1-2,5-6,9-12,16H2
- InChI Key: NHJMKULKNFLREN-UHFFFAOYSA-N
- SMILES: C12=CC3=C(CCCC3)C=C1C(CN1CCN(C3=CC=CC=C3F)CC1)=CC(=O)O2
4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3385-1927-2μmol |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 2μmol |
$57.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-5μmol |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 5μmol |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-10μmol |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 10μmol |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-20μmol |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 20μmol |
$79.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-1mg |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 1mg |
$54.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-2mg |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 2mg |
$59.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-3mg |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 3mg |
$63.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-4mg |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 4mg |
$66.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-5mg |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 5mg |
$69.0 | 2023-09-11 | ||
| Life Chemicals | F3385-1927-10mg |
4-{[4-(2-fluorophenyl)piperazin-1-yl]methyl}-2H,6H,7H,8H,9H-cyclohexa[g]chromen-2-one |
877797-76-7 | 10mg |
$79.0 | 2023-09-11 |
4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one
Introduction to 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one (CAS No. 877797-76-7)
4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one (CAS No. 877797-76-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and is characterized by its unique structural features, including a cyclohexagchromene core and a fluorinated phenyl group. The combination of these structural elements endows the compound with a range of biological activities, making it a promising candidate for various therapeutic applications.
The cyclohexagchromene core is a bicyclic system that consists of a benzene ring fused to a cyclohexene ring. This core structure is known for its ability to modulate various biological targets, particularly those involved in central nervous system (CNS) disorders. The presence of the piperazine moiety further enhances the compound's pharmacological profile by increasing its solubility and bioavailability. Additionally, the fluorine atom in the phenyl group contributes to the compound's metabolic stability and receptor binding affinity.
Recent studies have highlighted the potential of 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that the compound could be developed into a novel therapeutic agent for neurodegenerative diseases.
In addition to its neuroprotective properties, 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one has also shown promise in the treatment of psychiatric disorders such as depression and anxiety. Research conducted at the University of California revealed that this compound acts as a selective serotonin reuptake inhibitor (SSRI), similar to commonly used antidepressants like fluoxetine and sertraline. However, preliminary data indicate that it may have fewer side effects and a faster onset of action compared to traditional SSRIs.
The pharmacokinetic properties of 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one have been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that the compound has good oral bioavailability and a favorable distribution profile. It readily crosses the blood-brain barrier (BBB), which is crucial for its effectiveness in treating CNS disorders. Furthermore, the compound exhibits low toxicity and high selectivity for its target receptors, making it an attractive candidate for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one in human subjects. Early results from Phase I trials have been promising, with no serious adverse events reported at therapeutic doses. These trials are expected to provide valuable insights into the compound's pharmacodynamics and pharmacokinetics in humans.
In conclusion, 4-{4-(2-Fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one (CAS No. 877797-76-7) represents a promising lead compound for the development of new therapies for neurological and psychiatric disorders. Its unique structural features and favorable biological properties make it an exciting area of research in medicinal chemistry. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may pave the way for innovative treatments that improve patient outcomes and quality of life.
877797-76-7 (4-{4-(2-fluorophenyl)piperazin-1-ylmethyl}-2H,6H,7H,8H,9H-cyclohexagchromen-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)